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Compound of Interest

Compound Name: 4-methyl-1H-indole-3-carbonitrile

CAS No.: 889942-77-2

Cat. No.: B3295799

Get Quote

Abstract: The indole scaffold is a cornerstone of medicinal chemistry and natural product

synthesis, forming the structural core of numerous pharmaceuticals and bioactive molecules.

The strategic functionalization of the indole ring is therefore a critical endeavor in drug

discovery and development. This guide provides an in-depth exploration of key experimental

procedures for modifying the indole nucleus, moving from classical electrophilic substitutions to

modern, transition-metal-catalyzed C–H functionalization techniques. Each section elucidates

the underlying chemical principles, offers field-proven insights into experimental design, and

presents detailed, step-by-step protocols for researchers, scientists, and drug development

professionals.

Introduction: The Privileged Indole Scaffold
The indole ring system, an bicyclic aromatic heterocycle, consists of a benzene ring fused to a

pyrrole ring. Its prevalence in high-profile drugs such as Sumatriptan, Indomethacin, and

Arbidol underscores its status as a "privileged scaffold." The unique electronic properties of the

indole nucleus govern its reactivity. The pyrrole moiety is electron-rich, making it highly

susceptible to electrophilic attack, while the benzene portion is less reactive.[1] The

regioselectivity of functionalization is a key challenge, with the C3 position of the pyrrole ring
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being the most nucleophilic and kinetically favored site for electrophilic substitution.[2]

Understanding this inherent reactivity is paramount for designing effective synthetic strategies.
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start_node process_node catalyst_node product_node Start: N-H Indole

Step 1: Install
Directing Group (DG)

(e.g., Pyrimidyl)

e.g., Cs2CO3, DMF

Step 2: Pd-Catalyzed
C-H Activation/Arylation

Ar-I, Pd(OAc)2,
AgOAc, TFA

Step 3: Remove
Directing Group

e.g., Base Hydrolysis

Product: C2-Arylated
N-H Indole
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Pictet-Spengler Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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